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Compound of Interest

Compound Name: Triboa

Cat. No.: B1247293 Get Quote

A Guide for Researchers, Scientists, and Drug Development Professionals

The increasing demand for sustainable agricultural practices has spurred research into

naturally derived herbicides. These bioherbicides offer potential alternatives to synthetic

herbicides, with different modes of action and environmental profiles. This guide provides a

comparative analysis of three prominent natural herbicides: pelargonic acid, juglone, and the

essential oil components carvacrol and thymol.

Note: Initial searches for a natural herbicide named "Triboa" did not yield any specific scientific

or commercial information. Therefore, this guide focuses on other well-documented natural

herbicides.

Quantitative Efficacy Data
The herbicidal efficacy of these natural compounds varies depending on the target weed

species, growth stage, and application rate. The following tables summarize available

quantitative data from various studies.

Table 1: Herbicidal Efficacy of Pelargonic Acid
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Weed Species Growth Stage
Efficacy Metric
(ED50)

Reference

Kickxia spuria Not Specified 2.6 kg a.i. ha⁻¹ [1]

Heliotropium

europaeum
Not Specified 3.0 kg a.i. ha⁻¹ [1]

Echinochloa crus-galli Not Specified 3.4 kg a.i. ha⁻¹ [1]

Solanum nigrum Not Specified 3.6 kg a.i. ha⁻¹ [1]

Stachys annua Not Specified 5.3 kg a.i. ha⁻¹ [1]

Papaver rhoeas Not Specified 6.5 kg a.i. ha⁻¹ [1]

Veronica hederifolia Not Specified 10.3 kg a.i. ha⁻¹ [1]

Amaranthus

retroflexus
Not Specified 11.4 kg a.i. ha⁻¹ [1]

Matricaria chamomilla Not Specified 11.6 kg a.i. ha⁻¹ [1]

Portulaca oleracea Not Specified 18.7 kg a.i. ha⁻¹ [1]

Lolium multiflorum Not Specified >21.8 kg a.i. ha⁻¹ [1]

Table 2: Herbicidal Efficacy of Juglone
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Weed Species Concentration Observed Effect Reference

Amaranthus

retroflexus
Not specified

Inhibition of

germination and

growth

[2]

Lolium rigidum Not specified

Inhibition of

germination and

growth

[2]

Papaver rhoeas 1.15–5.74 mM
Complete growth

inhibition
[3]

Sinapis arvensis 1.15–2.30 mM
Reduced elongation

and fresh weight
[3]

Cirsium arvense 1.15–2.30 mM
Reduced elongation

and fresh weight
[3]

Lamium amplexicaule 1.15–2.30 mM
Reduced elongation

and fresh weight
[3]

Table 3: Herbicidal Efficacy of Carvacrol and Thymol
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Compound Weed Species Concentration
Observed
Effect

Reference

Carvacrol Lolium rigidum 160 nL/cm³

Complete

inhibition of

germination and

root length

[4]

Thymol Lolium rigidum 160 nL/cm³

Complete

inhibition of

germination and

root length

[4]

Carvacrol
Amaranthus

retroflexus
Not specified

Complete

inhibition of seed

germination and

seedling growth

[4]

Thymol
Amaranthus

retroflexus
Not specified

Complete

inhibition of seed

germination and

seedling growth

[4]

Carvacrol
Echinochloa

crus-galli
1 mg/mL

More effective

than thymol
[5]

Thymol
Echinochloa

crus-galli
4 mM

Complete

prevention of

germination

[5]

Mechanisms of Action and Signaling Pathways
Pelargonic Acid: The Membrane Disruptor
Pelargonic acid, a saturated fatty acid, acts as a non-selective, contact herbicide. Its primary

mode of action is the rapid disruption of cell membranes.[6] This leads to cell leakage,

desiccation, and ultimately, plant death. Due to its contact nature, it only affects the plant parts

it directly touches and is not translocated systemically.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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